Cas no 85263-85-0 (1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid)

• Product name: 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid
• CAS No: 85263-85-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 3085756
• PubChem ID: 2967410

1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid
• STK186532
• 981-912-4
• SR-01000288296-1
• CS-0259418
• Z239874886
• SR-01000288296
• G37678
• 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylicacid
• AKOS000150969
• EN300-73276
• 85263-85-0
• AKOS022079173
• KDA26385

• Inchi： InChI=1S/C12H19NO3/c1-8-2-4-10(5-3-8)13-7-9(12(15)16)6-11(13)14/h8-10H,2-7H2,1H3,(H,15,16)
• InChI Key： BJIQLSRXOWUKSC-UHFFFAOYSA-N
• SMILES： CC1CCC(CC1)N2CC(CC2=O)C(=O)O

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 143-145 °C
• Boiling Point: 421.3±38.0 °C at 760 mmHg
• Flash Point: 208.6±26.8 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid

Comprehensive Analysis of 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid (CAS No. 85263-85-0)

1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid (CAS No. 85263-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinecarboxylic acid backbone and 4-methylcyclohexyl substituent, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and metabolic pathway modulation, making it a hot topic in modern medicinal chemistry.

The structural complexity of 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid offers a versatile platform for molecular optimization. Its carboxylic acid moiety provides a reactive site for further chemical modifications, while the 5-oxo-pyrrolidine ring contributes to its stability and bioavailability. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the preparation of CAS No. 85263-85-0 involves multi-step organic reactions, including cyclohexyl group incorporation and pyrrolidine ring formation. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to ensure purity and structural integrity. The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid to minimize environmental impact. This aligns with global initiatives promoting sustainable pharmaceutical manufacturing. Additionally, its potential as a biomarker for certain metabolic diseases is under investigation, leveraging advancements in proteomics and bioinformatics.

The commercial demand for 85263-85-0 is driven by its utility in high-throughput screening libraries and combinatorial chemistry. Pharmaceutical companies are actively patenting derivatives of this compound to expand intellectual property portfolios. Its compatibility with AI-driven drug design tools further enhances its appeal, as computational models predict improved binding affinity and selectivity for target proteins.

Safety and regulatory compliance are paramount in handling 1-(4-Methylcyclohexyl)-5-oxo-3-pyrrolidinecarboxylic Acid. Standard protocols for laboratory storage and waste disposal must be followed to ensure occupational health. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for risk mitigation, emphasizing its non-hazardous nature under normal conditions.

Future research directions for CAS No. 85263-85-0 include exploring its role in epigenetic regulation and signal transduction pathways. Collaborative efforts between academia and industry aim to unlock its full potential in next-generation therapeutics, particularly for age-related diseases and immune system modulation. As the scientific community continues to decode its mechanisms, this compound remains a cornerstone in innovative drug development.